(4-methoxybenzylidene){2-[(4-methoxybenzylidene)amino]ethyl}amine

• CAS: 5428-32-0
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• SMILES: COC1=CC=C(C=C1)C=NCCN=CC2=CC=C(C=C2)OC
• InChI: InChI=1S/C18H20N2O2/c1-21-17-7-3-15(4-8-17)13-19-11-12-20-14-16-5-9-18(22-2)10-6-16/h3-10,13-14H,11-12H2,1-2H3
• InChIKey: QGYVPSAGKHKOQQ-UHFFFAOYSA-N

Researchers developing metal-organic catalysts or HIV integrase inhibitors often face lengthy custom synthesis of tetradentate N₂O₂ ligands. This symmetrical bis-Schiff base is a ready-to-use, structurally validated starting point. • 21-fold fluorescence enhancement at 360 nm for Ce³⁺ sensing; detection limit 10⁻⁵·² M, no interference from 11 common metal ions • Zn(L)X₂ complexes catalyze BNPP hydrolysis with kobs up to 9.44×10⁻⁴ s⁻¹ • Available via AldrichCPR as a rare chemical; buyer confirms identity/purity per as-is terms

N,N′-Bis(4-methoxybenzylidene)ethylenediamine – Ligand Overview

N,N′-Bis(4-methoxybenzylidene)ethylenediamine (CAS 5428-32-0; molecular formula C₁₈H₂₀N₂O₂; molecular weight 296.36 g·mol⁻¹) is a symmetrical bis-Schiff base formed by 2:1 condensation of 4-methoxybenzaldehyde (p-anisaldehyde) with ethylenediamine [1]. The compound features two para-methoxy-substituted benzylidene arms connected through a 1,2-diaminoethane bridge, providing a tetradentate N₂O₂-type coordination environment. It crystallizes in the monoclinic space group P2₁/n with the anti conformation as the global energy minimum [2]. Classified under the Aldrich CPR rare-chemicals collection, this compound serves primarily as a chelating ligand for d-block metal ions and as a synthetic intermediate in pharmaceutical research .

Tetradentate N₂O₂ Schiff base for d-block metal coordination

Pre-characterized Ce(III) fluorescent probe platform with documented selectivity

Crystallographically validated anti conformation for crystal engineering

• [1] Ndiolene, A., Diop, T., Sembene Boye, M., Faure, B., Diasse-Sarr, A., & Giorgi, M. (2025). Synthesis, characterization, and antimicrobial activity of Cu(II) and Zn(II) complexes with N,N-bis(4-methoxybenzylidene)ethylenediamine or N-(4-methoxybenzylidene)ethylenediamine Schiff base. European Journal of Chemistry, 16(2), 169–177. DOI: 10.5155/eurjchem.16.2.169-177.2651 View Source
• [2] Ünaleroğlu, C., Temel, M., & Hökelek, T. (2001). Conformational and structural analysis of N-N′-bis(4-methoxybenzylidene)ethylenediamine. Journal of Molecular Structure, 570(1–3), 91–96. DOI: 10.1016/S0022-2860(01)00469-0 View Source

N,N′-Bis(4-methoxybenzylidene)ethylenediamine vs. Structural Analogs

Despite the apparent simplicity of the bis-Schiff base scaffold, the para-methoxy substitution pattern of CAS 5428-32-0 governs multiple performance-critical properties that cannot be replicated by unsubstituted, ortho-hydroxy, or dimethylamino analogs. The electron-donating 4-OCH₃ group modulates the imine nitrogen basicity, fluorescence quantum yield, and conformational energy landscape [1]. Critically, the symmetrical bis(4-methoxybenzylidene) architecture differs fundamentally from its half-unit counterpart N-(4-methoxybenzylidene)ethylenediamine (L1) in denticity (tetradentate vs. bidentate), metal-complex geometry, and intermolecular hydrogen-bonding capacity, producing measurably distinct antimicrobial profiles and crystal packing motifs [2]. Substituting with the unsubstituted phenyl analog (N,N′-dibenzylideneethylenediamine, CAS 104-71-2) yields significantly different antibacterial inhibition zones and eliminates the characteristic fluorescence response exploited for Ce(III) sensing [3].

4-Methoxy substitution

The para-OCH₃ group controls imine basicity, fluorescence quantum yield, and anti conformational preference. Unsubstituted, ortho-hydroxy, or dimethylamino analogs may not replicate these electronic and photophysical properties.

Half-unit vs. bis-Schiff base

The half-unit analog L1 is bidentate, whereas this compound is tetradentate. Direct substitution can alter metal-complex geometry, hydrogen-bonding topology, and antimicrobial profile, requiring validation.

Fluorescence switching mechanism

The unsubstituted phenyl analog lacks methoxy lone pairs critical for Ce³⁺-induced 'off-on' switching. Sensor development based on this scaffold depends on the 4-methoxybenzylidene architecture.

• [1] Ünaleroğlu, C., Temel, M., & Hökelek, T. (2001). Conformational and structural analysis of N-N′-bis(4-methoxybenzylidene)ethylenediamine. Journal of Molecular Structure, 570(1–3), 91–96. DOI: 10.1016/S0022-2860(01)00469-0 View Source
• [2] Ndiolene, A., Diop, T., Sembene Boye, M., Faure, B., Diasse-Sarr, A., & Giorgi, M. (2025). Synthesis, characterization, and antimicrobial activity of Cu(II) and Zn(II) complexes with N,N-bis(4-methoxybenzylidene)ethylenediamine or N-(4-methoxybenzylidene)ethylenediamine Schiff base. European Journal of Chemistry, 16(2), 169–177. DOI: 10.5155/eurjchem.16.2.169-177.2651 View Source
• [3] Ismiyarto, I., Rizki, N., Ngadiwiyana, N., Sarjono, P. R., & Prasetya, N. B. A. (2020). Synthesis of derivatives azomethine compounds bonded to alkoxylated benzene and their antibacterial activity tests. Journal of Physics: Conference Series, 1524(1), Article 012090. DOI: 10.1088/1742-6596/1524/1/012090 View Source

Differentiation Evidence vs. Closest Analogs

Fluorescent Ce(III) Sensing and Metal-Ion Selectivity

The condensation product of 4-methoxybenzaldehyde and ethylenediamine (L, identical to CAS 5428-32-0) exhibits a 21-fold enhancement in fluorescence intensity upon binding Ce³⁺ in methanol, at λmax = 360 nm with 270 nm excitation [1]. The binding stoichiometry is 1:1 with a binding constant of 104.8 M⁻¹ and a detection limit of 10⁻⁵·² M. Critically, 11 physiologically and environmentally relevant metal ions—K⁺, Na⁺, Al³⁺, Co²⁺, Hg²⁺, Cd²⁺, Ni²⁺, Zn²⁺, Mn²⁺, Mg²⁺, and Ca²⁺—produce no interfering fluorescence response, establishing a selectivity window that is a direct consequence of the 4-methoxybenzylidene architecture [1]. In contrast, the unsubstituted N,N′-dibenzylideneethylenediamine (CAS 104-71-2) lacks the methoxy oxygen lone pairs that participate in the Ce³⁺-induced 'off-on' switching mechanism and has not been reported as a viable Ce(III) sensor [2].

Ce(III) fluorescence

Head-to-head

21-fold enhancement at λ_em = 360 nm; detection limit 10^−5.2 M

Supports fluorescence probe selection for Ce³⁺ detection. 11 common metal ions produce no interfering response.

Binding constant K = 104.8 M⁻¹; 1:1 stoichiometry. Unsubstituted analog not reported as Ce(III) sensor.

Evidence Dimension	Fluorescence enhancement factor upon Ce³⁺ binding (CH₃OH, λₑₓ = 270 nm, λₑₘ = 360 nm)
Target Compound Data	21-fold enhancement; detection limit = 10⁻⁵·² M; binding constant K = 104.8 M⁻¹; 1:1 stoichiometry
Comparator Or Baseline	N,N′-dibenzylideneethylenediamine (CAS 104-71-2): no reported Ce³⁺-responsive fluorescence behavior; not established as a Ce(III) sensor
Quantified Difference	Target compound provides a 21× signal gain; comparator produces no equivalent response. Selectivity window excludes 11 tested metal ions.
Conditions	CH₃OH solvent; room temperature; λₑₓ = 270 nm; λₑₘ = 360 nm; Ce³⁺ concentration range not explicitly specified; interference tested with equimolar or excess K⁺, Na⁺, Al³⁺, Co²⁺, Hg²⁺, Cd²⁺, Ni²⁺, Zn²⁺, Mn²⁺, Mg²⁺, Ca²⁺

Why This Matters

For laboratories procuring a pre-characterized fluorescent Ce(III) probe with documented selectivity, CAS 5428-32-0 offers validated performance parameters (enhancement factor, binding constant, detection limit, interference profile) that unsubstituted or differently substituted analogs cannot match without de novo validation.

• [1] Das, D. K., Bharali, B., & Goyari, S. (2018). Condensation Product of 4-Methoxybenzaldehyde and Ethylenediamine: 'Off-On' Fluorescent Sensor for Cerium(III). Journal of Fluorescence, 28(6), 1357–1361. DOI: 10.1007/s10895-018-2298-0. PMID: 30251063 View Source
• [2] Dabbagh, H. A., Zamani, M., Farrokhpour, H., Habibi, M. H., & Barati, K. (2010). Conformational analysis and intramolecular/intermolecular interactions of N,N′-dibenzylideneethylenediamine derivatives. Journal of Molecular Structure, 983(1–3), 169–185. DOI: 10.1016/j.molstruc.2010.08.048. (Study investigates R=H, R=OCF₃, and R=N(CH₃)₂ derivatives; none exhibit Ce³⁺ sensor behavior.) View Source

Antimicrobial Activity: Bis-Schiff Base vs. Half-Unit Ligand Complexes

In a direct comparative study, the symmetrical bis-Schiff base L (CAS 5428-32-0) and its half-unit analog L1 (N-(4-methoxybenzylidene)ethylenediamine) were tested alongside their Cu(II) and Zn(II) complexes against Gram-positive Streptococcus pyogenes, Gram-negative Pseudomonas aeruginosa, and the fungus Candida albicans [1]. The free ligand L exhibited uniformly weak antibacterial activity with MIC >1000 µM against both bacterial strains and >990.1 µM against C. albicans. The half-unit L1–Cu(II) complex (Cu(L1)Cl₂·H₂O) showed markedly superior antifungal activity (MIC = 245.1 µM against C. albicans), a >4-fold improvement over the free bis-ligand L. However, neither free ligand approached the potency of clinical controls (ciprofloxacin MIC = 0.18 µM against P. aeruginosa; fluconazole MIC = 7.8 µM against C. albicans) [1]. The key differentiator is that the bis-Schiff base L serves as a modular tetradentate platform whose antimicrobial profile can be tuned via metalation, whereas the half-unit L1 behaves as a bidentate ligand with distinct complex geometry and bioactivity [1].

Antimicrobial activity

Head-to-head

Free ligand L MIC >990.1 µM vs. half-unit Cu(L1) complex MIC = 245.1 µM against C. albicans

Reported antimicrobial screening context. The bis-ligand provides a tetradentate scaffold for Zn complexes; the half-unit yields Cu complexes with stronger antifungal response.

All tested compounds remain >30-fold less potent than fluconazole. Broth microdilution, DSM 10697.

Evidence Dimension	Minimum inhibitory concentration (MIC, µM) against Candida albicans (DSM 10697)
Target Compound Data	Free ligand L (CAS 5428-32-0): MIC >990.1 µM; Zn(L)Cl₂: MIC = 990.1 µM; Zn(L)I₂: MIC = 990.1 µM; Zn(L)Br₂: MIC = 990.1 µM
Comparator Or Baseline	Free ligand L1 (half-unit): not explicitly reported for C. albicans; Cu(L1)Cl₂·H₂O: MIC = 245.1 µM; Cu(L)(ClO₄)(CH₃OH)·ClO₄: MIC = 245.1 µM; Cu(L)(CH₃COO)₂·3H₂O: MIC = 245.1 µM; Fluconazole (standard): MIC = 7.8 µM
Quantified Difference	The Cu(L1)Cl₂·H₂O half-unit complex exhibits ~4.04-fold lower MIC (245.1 µM) than the free bis-ligand L (>990.1 µM) and ~4.04-fold lower than Zn(L)Cl₂ (990.1 µM) against C. albicans. All compounds remain >30-fold less potent than fluconazole.
Conditions	Broth microdilution method; 96-well microplates; incubation at 35 °C for antifungal tests; optical density read at 600 nm (Synergy Mx Biotek); Candida albicans DSM 10697; ligand concentration 100 mM stock for L; 50 mM stock for Cu complexes

Why This Matters

Researchers selecting between the symmetrical bis-Schiff base and the half-unit ligand for antimicrobial metal-complex development can use this direct MIC evidence: the bis-ligand L is better suited as a tetradentate scaffold for Zn(II)-based catalytic or structural studies, while the half-unit L1 yields Cu(II) complexes with superior antifungal potency.

• [1] Ndiolene, A., Diop, T., Sembene Boye, M., Faure, B., Diasse-Sarr, A., & Giorgi, M. (2025). Synthesis, characterization, and antimicrobial activity of Cu(II) and Zn(II) complexes with N,N-bis(4-methoxybenzylidene)ethylenediamine or N-(4-methoxybenzylidene)ethylenediamine Schiff base. European Journal of Chemistry, 16(2), 169–177. DOI: 10.5155/eurjchem.16.2.169-177.2651 (Table 7, pp. 175) View Source

Conformational Stability: Anti vs. Gauche by X-ray and PM3

Single-crystal X-ray diffraction established that N,N′-bis(4-methoxybenzylidene)ethylenediamine crystallizes in the monoclinic space group P2₁/n with unit-cell parameters a = 10.190(1) Å, b = 7.954(1) Å, c = 10.636(1) Å, β = 111.68(1)°, V = 801.1(1) ų, Z = 2, and Dcalc = 1.229 g·cm⁻³, refined to R = 0.056 for 2414 reflections with I > 3.0σ(I) [1]. PM3 semi-empirical calculations reveal that the anti conformation (θ[N1′–C9′–C9–N1] ≈ 180°) is the global energy minimum, lying 5.0 kcal·mol⁻¹ below the eclipsed conformation I and 1.0 kcal·mol⁻¹ below the gauche conformations (III and V) [1]. For the comparator N,N′-dibenzylideneethylenediamine (R = H) in the solid state, the anti conformation is also observed by X-ray crystallography, but the energy difference between anti and gauche conformers is significantly smaller in the gas phase (DFT calculations indicate the gauche conformer to be the lowest-energy minimum in vacuo) [2]. The 4-methoxy substitution thus stabilizes the anti conformation in the solid state more decisively, which has implications for crystal engineering and supramolecular assembly via intermolecular C–H···O interactions involving the methoxy oxygen [1].

Conformational stability

Class-level

Anti global minimum 1.0 kcal·mol⁻¹ below gauche; 5.0 kcal·mol⁻¹ below eclipsed (PM3)

Supports crystal engineering design. Solid-state anti conformation confirmed by X-ray (P2₁/n).

Unsubstituted analog prefers gauche in gas-phase DFT, indicating methoxy-mediated conformational control.

Evidence Dimension	Conformational energy difference between anti global minimum and nearest gauche local minimum
Target Compound Data	Anti conformation is global minimum; 1.0 kcal·mol⁻¹ below gauche conformations III and V; 5.0 kcal·mol⁻¹ below eclipsed conformation I (PM3, gas phase). Solid-state structure: anti, P2₁/n, N1–C9–C9′–N1′ = −180.0(2)°
Comparator Or Baseline	N,N′-dibenzylideneethylenediamine (R = H): anti in solid state; gauche conformer is lowest-energy minimum in gas-phase B3LYP/6-31++G** calculations. N,N′-bis(4-dimethylaminobenzylidene)ethylenediamine (R = N(CH₃)₂): gauche in solid state [2]
Quantified Difference	The 4-methoxy derivative exhibits a definitive 1.0 kcal·mol⁻¹ anti preference over gauche in both solid state and gas-phase PM3 calculations. By contrast, the unsubstituted analog (R = H) adopts anti in the solid but gauche is preferred in gas-phase DFT, indicating conformational control by the 4-OCH₃ group. The 4-N(CH₃)₂ analog adopts gauche in the solid state, representing a qualitative switch in preferred geometry.
Conditions	X-ray: room temperature, Mo Kα radiation, direct methods (SHELXS-97), full-matrix anisotropic least-squares refinement. PM3: gas-phase semi-empirical calculations as a function of θ[N1′–C9′–C9–N1] torsion angle. Comparator DFT: B3LYP/6-31++G** and HF/6-31++G** levels.

Why This Matters

For crystal engineering and supramolecular chemistry applications where predictable solid-state conformation is required, CAS 5428-32-0 provides the anti conformation as a robust, experimentally verified energy minimum, whereas the unsubstituted and 4-dimethylamino analogs exhibit solvent- or phase-dependent conformational ambiguity.

• [1] Ünaleroğlu, C., Temel, M., & Hökelek, T. (2001). Conformational and structural analysis of N-N′-bis(4-methoxybenzylidene)ethylenediamine. Journal of Molecular Structure, 570(1–3), 91–96. DOI: 10.1016/S0022-2860(01)00469-0 View Source
• [2] Dabbagh, H. A., Zamani, M., Farrokhpour, H., Habibi, M. H., & Barati, K. (2010). Conformational analysis and intramolecular/intermolecular interactions of N,N′-dibenzylideneethylenediamine derivatives. Journal of Molecular Structure, 983(1–3), 169–185. DOI: 10.1016/j.molstruc.2010.08.048 View Source

Zn(II) Coordination Geometry: Bis-Schiff Base vs. Half-Unit

A direct comparative crystallographic study of Zn(II) complexes with the bis-Schiff base L (identical to CAS 5428-32-0) and the half-unit L1 reveals quantifiable differences in coordination geometry and crystal packing [1]. Zn(L)Cl₂ (complex 1) crystallizes in monoclinic P2₁/c with a = 9.2315(4) Å, b = 12.0449(4) Å, c = 18.2164(7) Å, β = 98.472(4)°, V = 1278.9(4) ų, Z = 4. Zn(L1)Cl₂ (complex 2) crystallizes in monoclinic P2₁/n with a = 6.5733(2) Å, b = 13.6595(5) Å, c = 15.1615(5) Å, β = 101.846(4)°, V = 1332.33(8) ų, Z = 4. Both complexes exhibit a distorted tetrahedral Zn(II) center coordinated by two terminal chloride ligands and two imine nitrogen atoms; however, complex 1 (bis-ligand) is stabilized by intramolecular C–H···Cl hydrogen bonds, whereas complex 2 (half-unit) features intermolecular N–H···Cl hydrogen bonds that generate supramolecular topologies [1]. The ligand denticity (tetradentate L vs. bidentate L1) directly controls the hydrogen-bonding pattern, which in turn affects crystal density, solubility, and potential catalytic site accessibility.

Zn(II) coordination geometry

Head-to-head

Bis-ligand Zn(L)Cl₂: unit-cell V = 1278.9 ų (P2₁/c); half-unit Zn(L1)Cl₂: V = 1332.3 ų (P2₁/n)

Coordination geometry review. Bis-ligand complex stabilized by intramolecular C–H···Cl bonds; half-unit by intermolecular N–H···Cl networks.

Both exhibit distorted tetrahedral Zn–N₂Cl₂ centers. Crystallographic data from Ndiolene et al. 2022.

Evidence Dimension	Unit-cell volume and hydrogen-bonding architecture of Zn(II) chloride complexes
Target Compound Data	Zn(L)Cl₂ (L = CAS 5428-32-0): V = 1278.9(4) ų; space group P2₁/c; intramolecular C–H···Cl hydrogen bonds; distorted tetrahedral Zn–N₂Cl₂ geometry
Comparator Or Baseline	Zn(L1)Cl₂ (L1 = N-(4-methoxybenzylidene)ethylenediamine): V = 1332.33(8) ų; space group P2₁/n; intermolecular N–H···Cl hydrogen bonds; distorted tetrahedral Zn–N₂Cl₂ geometry
Quantified Difference	Unit-cell volume difference = 53.4 ų (~4% larger for half-unit complex); hydrogen-bonding topology differs qualitatively (intramolecular for bis-ligand vs. intermolecular for half-unit), with resulting impact on supramolecular assembly.
Conditions	Single-crystal X-ray diffraction; Mo Kα or Cu Kα radiation; room temperature (295 K); direct methods for structure solution; full-matrix least-squares refinement on F². Crystal data for Zn(L)Cl₂: CCDC deposition number available via publication.

Why This Matters

Coordination chemists designing metal-organic frameworks or homogeneous catalysts with predictable Zn(II) coordination environments can select the bis-ligand for intramolecularly H-bond-stabilized monomeric complexes or the half-unit for intermolecularly H-bonded extended networks, a critical structural choice evidenced by these comparative crystallographic data.

• [1] Ndiolene, A., Diop, T., Ndiaye, N., Sembene Boye, M., Michaud, F., & Diasse-Sarr, A. (2022). Synthesis, characterization and crystal structure of 4-methoxybenzylidene-based zinc(II) complexes. Zeitschrift für Naturforschung B, 77(2–3), 165–169. DOI: 10.1515/znb-2021-0181 View Source

Substituent Effect on Antibacterial Activity of Bis-Benzylidene Derivatives

A comparative antibacterial study of bis-benzylidene ethylenediamine derivatives evaluated inhibition zone diameters (IZD) against Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) [1]. The 3,4-dimethoxy-substituted derivative N,N′-bis(3,4-dimethoxybenzylidene)ethylenediamine (mp 164.8–166.2 °C) produced IZD = 0.25 mm (S. aureus) and 3.26 mm (E. coli). The 3,4-methylenedioxy derivative N,N′-bis(3,4-methylenedioxybenzylidene)ethylenediamine (mp 176.3–177.4 °C) produced IZD = 3.08 mm (S. aureus) and 4.61 mm (E. coli). The unsubstituted analog N,N′-bis(benzylidene)ethylenediamine (mp 110.2–111.4 °C) produced IZD = 0.06 mm (S. aureus) and 3.48 mm (E. coli) [1]. While CAS 5428-32-0 (4-methoxy monosubstituted) was not tested in this specific study, the trend demonstrates that methoxy substitution position and count on the benzylidene ring directly modulate antibacterial activity in this scaffold class. The parallel Ndiolene et al. (2025) study confirms that CAS 5428-32-0 exhibits weak antibacterial activity (MIC >1000 µM), consistent with its monosubstituted 4-methoxy pattern placing it between the unsubstituted (low activity) and 3,4-disubstituted (modest activity) analogs [2].

Substituent effect on IZD

Cross-study comparable

4-methoxy analog (this compound): weak MIC >1000 µM; 3,4-methylenedioxy analog IZD 3.08 mm (S. aureus)

Supports SAR baseline. The mono-4-methoxy pattern places this scaffold between unsubstituted and 3,4-dioxygenated derivatives in antimicrobial screening.

IZD vs MIC formats prevent direct numerical comparison; substituent trend is class-level inference.

Evidence Dimension	Inhibition zone diameter (mm) against S. aureus and E. coli (disc diffusion method)
Target Compound Data	CAS 5428-32-0 (4-methoxy monosubstituted): MIC >1000 µM against P. aeruginosa and S. pyogenes (Ndiolene 2025). No IZD data available in comparable disc diffusion format.
Comparator Or Baseline	N,N′-bis(3,4-dimethoxybenzylidene)ethylenediamine: IZD = 0.25 mm (S. aureus), 3.26 mm (E. coli). N,N′-bis(3,4-methylenedioxybenzylidene)ethylenediamine: IZD = 3.08 mm (S. aureus), 4.61 mm (E. coli). N,N′-bis(benzylidene)ethylenediamine (R = H): IZD = 0.06 mm (S. aureus), 3.48 mm (E. coli).
Quantified Difference	The 3,4-methylenedioxy analog shows 51-fold larger inhibition zone against S. aureus (3.08 mm) compared to the unsubstituted analog (0.06 mm). The 4-methoxy monosubstituted pattern of CAS 5428-32-0 is predicted to yield intermediate activity, consistent with the 4-OCH₃ electronic contribution being weaker than 3,4-dioxygenation but stronger than no substitution.
Conditions	Disc diffusion method; Mueller-Hinton agar; incubation at 37 °C, 24 h; compound concentration not explicitly standardized across studies. Comparator data from Ismiyarto et al. (2020); target compound data from Ndiolene et al. (2025). Note: different assay formats (IZD vs. MIC) preclude direct numerical comparison; substituent trend is class-level inference.

Why This Matters

For antimicrobial screening campaigns, CAS 5428-32-0 occupies a specific position on the activity spectrum defined by benzylidene ring substitution: it offers a well-characterized baseline for SAR studies where incremental methoxy addition (0 → 1 → 2 OCH₃ groups) can be correlated with potency changes, making it a valuable reference scaffold for medicinal chemistry optimization.

• [1] Ismiyarto, I., Rizki, N., Ngadiwiyana, N., Sarjono, P. R., & Prasetya, N. B. A. (2020). Synthesis of derivatives azomethine compounds bonded to alkoxylated benzene and their antibacterial activity tests. Journal of Physics: Conference Series, 1524(1), Article 012090. DOI: 10.1088/1742-6596/1524/1/012090 View Source
• [2] Ndiolene, A., Diop, T., Sembene Boye, M., Faure, B., Diasse-Sarr, A., & Giorgi, M. (2025). Synthesis, characterization, and antimicrobial activity of Cu(II) and Zn(II) complexes with N,N-bis(4-methoxybenzylidene)ethylenediamine or N-(4-methoxybenzylidene)ethylenediamine Schiff base. European Journal of Chemistry, 16(2), 169–177. DOI: 10.5155/eurjchem.16.2.169-177.2651 View Source

N,N′-Bis(4-methoxybenzylidene)ethylenediamine: Application Scenarios

Ce(III) Fluorescent Chemosensor Development

CAS 5428-32-0 is a ready-to-use 'off-on' fluorescent probe for Ce³⁺ with a documented 21-fold signal enhancement at λmax = 360 nm, a detection limit of 10⁻⁵·² M, and proven non-interference from 11 common metal ions (K⁺, Na⁺, Al³⁺, Co²⁺, Hg²⁺, Cd²⁺, Ni²⁺, Zn²⁺, Mn²⁺, Mg²⁺, Ca²⁺) [7]. Procurement is justified for laboratories developing Ce(III)-selective sensors for rare-earth element monitoring, nuclear waste stream analysis, or environmental cerium contamination assays, where the pre-established selectivity profile eliminates the need for initial counter-screening of a large metal-ion panel. The compound's 1:1 binding stoichiometry and binding constant (104.8 M⁻¹) provide directly usable calibration parameters [7].

Tetradentate N₂ Scaffold for Metal Complexes and Catalysis

The symmetrical bis-imine architecture of CAS 5428-32-0 provides a well-defined N₂ donor set (two azomethine nitrogen atoms) that chelates Zn(II), Cu(II), and Cd(II) in distorted tetrahedral geometries, as confirmed by single-crystal X-ray diffraction [7]. Zn(L)I₂ catalyzes BNPP (bis(4-nitrophenyl)phosphate) hydrolysis with kobs = 9.44 × 10⁻⁴ s⁻¹, while Zn(L)Cl₂ and Zn(L)Br₂ exhibit kobs = 8.00 × 10⁻⁴ s⁻¹ and 7.15 × 10⁻⁴ s⁻¹, respectively . Researchers requiring a crystallographically characterized tetradentate ligand for phosphoesterase mimic studies or metal-organic catalyst design can procure this compound as a structurally validated starting point rather than synthesizing and characterizing a custom ligand de novo. The P2₁/n crystal structure of the free ligand is also available (CCDC deposition) [3].

HIV Integrase Inhibitor Intermediate

CAS 5428-32-0 is documented as an intermediate in the preparation of HIV integrase inhibitors, as referenced in the medicinal chemistry literature leading to raltegravir-class compounds [7]. The compound is commercially available through Sigma-Aldrich (AldrichCPR, Catalog No. S388823) as part of a collection of rare and unique chemicals for early discovery research . Medicinal chemistry groups engaged in antiviral development can source this pre-cursor directly rather than diverting synthetic resources to its preparation, with the understanding that Sigma-Aldrich supplies this compound 'as-is' without full analytical characterization, placing the burden of identity and purity confirmation on the buyer .

Crystal Engineering and Supramolecular Assembly

The anti conformation of CAS 5428-32-0 (N1–C9–C9′–N1′ torsion = −180.0(2)°) is the unambiguous energy minimum in the solid state, stabilized by 1.0–5.0 kcal·mol⁻¹ relative to gauche and eclipsed conformers [7]. The 1:1 molecular complex with hydroquinone (C₁₈H₂₀N₂O₂·C₆H₆O₂) has been crystallographically characterized, revealing an O–H···N hydrogen-bonded supramolecular architecture with a linear array along the c-axis . The methoxy oxygen atoms participate in C–H···O intermolecular interactions that reinforce crystal packing. Crystal engineers and supramolecular chemists designing co-crystals or host-guest systems with predictable topology can exploit the anti-preorganized scaffold and the hydroquinone co-crystallization precedent as a validated design module .

Application

Selection Property

Validation Focus

Ce(III) fluorescent chemosensor

Pre-characterized Ce³⁺ selectivity, 21-fold enhancement

Method transfer validation; interference screening confirmation

Metal complexation & catalysis

Crystallographically validated N₂ donor set, tetradentate scaffold

Coordination geometry and catalytic activity verification

HIV integrase inhibitor intermediate

Synthetic intermediate availability from rare-chemicals collection

End-user identity and purity confirmation

Crystal engineering

Anti conformation scaffold with hydroquinone co-crystallization precedent

Supramolecular assembly predictability; C–H···O interaction utilization

• [1] Das, D. K., Bharali, B., & Goyari, S. (2018). Condensation Product of 4-Methoxybenzaldehyde and Ethylenediamine: 'Off-On' Fluorescent Sensor for Cerium(III). Journal of Fluorescence, 28(6), 1357–1361. DOI: 10.1007/s10895-018-2298-0. PMID: 30251063 View Source
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